Cas no 26278-43-3 (4-Hydroxyadamantan-2-one)

4-Hydroxyadamantan-2-one Properties

Names and Identifiers

• 4-Hydroxyadamantan-2-one
• 4-Hydroxytricyclo[3.3.1.13,7]decanone
• 4-Hydroxy-2-adamantanone
• Adamantan-4-ol-2-one
• 4a-hydroxy-2-adamantanone
• 4a-hydroxyadamantan-2-one
• 4a-Hydroxytricyclo<3.3.1.13,7>decan-2-on
• 4eq-Hydroxy-2-adamantanone
• 4-hydroxy-2-adamantone
• 4-oxidanyladamantan-2-one
• 4-Hydroxytricyclo[3.3.1.1(3,7)]decanone
• 4-hydroxyadamantanone
• A818357
• 26278-43-3
• Oprea1_440756
• 4-oxo-2-hydroxyadamantane
• AKOS016844282
• FT-0659373
• 4-Hydroxy-2-adamantanone #
• AKOS004120266
• SCHEMBL548733
• Rac-(1R,3R,5S,7R)-4-Hydroxyadamantan-2-one
• DTXSID30336389
• SB85197
• 4-oxo-2-adamantanol
• +Expand

• MDL： MFCD00167844
• InChIKey： MDHZLHGRJCMNLA-UHFFFAOYSA-N
• Inchi： 1S/C10H14O2/c11-9-6-1-5-2-7(4-6)10(12)8(9)3-5/h5-9,11H,1-4H2
• SMILES： C1C2CC3CC1C(C(C2)C3=O)O

Computed Properties

• Exact Mass: 166.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 166.099
• Heavy Atom Count: 12
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 0.98240
• PSA: 37.30000
• Boiling Point: 307 ºC
• Flash Point: 130 ºC
• Density: 1.250

4-Hydroxyadamantan-2-one Security Information

4-Hydroxyadamantan-2-one Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%